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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B1148384

For Researchers, Scientists, and Drug Development Professionals

Application Notes

RP-001 hydrochloride is a potent, selective, and short-acting agonist for the Sphingosine-1-
Phosphate Receptor 1 (S1P1).[1][2][3] With an EC50 value in the picomolar range (9 pM), it is
a valuable tool for studying S1P1-mediated signaling pathways.[1][2][4] The primary
mechanism of action involves binding to the S1P1 receptor, which subsequently induces its
internalization and polyubiquitination.[1][4] This targeted action on S1P1 receptors, which are
crucial for lymphocyte trafficking, leads to a dose-dependent and transient reduction of
circulating lymphocytes (lymphopenia).[1][4]

Due to its high selectivity for S1P1 over other S1P receptor subtypes (S1P2-S1P4), RP-001
hydrochloride is utilized in various research areas, including immunology and neurology.[1] It
serves as a critical compound for investigating the therapeutic potential of S1P1 modulation in
conditions such as autoimmune diseases and for studying neurological outcomes following
events like subarachnoid hemorrhage.[4]

Data Presentation

The following tables summarize the key quantitative data for RP-001 hydrochloride.

Table 1: Physicochemical Properties of RP-001 Hydrochloride
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Property Value Source
Molecular Formula C24H24N4O4 - HCI [4]
Molecular Weight 468.93 g/mol

CAS Number 1781880-34-9

Purity >98% (HPLC)

Appearance Solid [4]

Table 2: Solubility Data for RP-001 Hydrochloride

Maximum Maximum

Solvent Concentration Concentration Source
(mM) (mg/mL)

DMSO 100 mM 43.25 mg/mL [4][5]

Table 3: Recommended Storage Conditions for RP-001 Hydrochloride

. Special
Form Temperature Duration . Source
Conditions
Long-term )
] Store in a dry,
Solid Powder -20°C (months to [6]
dark place.
years)
_ Aliguot to avoid
Stock Solution
-80°C Up to 6 months freeze-thaw [1]
(-80°C)
cycles.
) Protect from
Stock Solution _
-20°C Up to 1 month light, store under  [1]
(-20°C)

nitrogen.

Experimental Protocols
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3.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be
stored for long-term use.

Materials:

e RP-001 hydrochloride powder (solid form)

e Anhydrous Dimethyl Sulfoxide (DMSO), Biotechnology Grade

o Calibrated analytical balance

o Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

» Vortex mixer

» Pipettors and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
Procedure:

o Pre-analysis Calculation: Determine the required mass of RP-001 hydrochloride using its
molecular weight (468.93 g/mol ). To prepare 1 mL of a 100 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.1 mol/L x 0.001 L x 468.93 g/mol x 1000 mg/g = 46.89 mg

» Weighing: In a fume hood, carefully weigh out the calculated mass (e.g., 46.89 mg) of RP-
001 hydrochloride powder and place it into a sterile microcentrifuge tube.

» Solubilization: Add the corresponding volume of DMSO (e.g., 1 mL for 46.89 mg) to the
microcentrifuge tube containing the powder.

» Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water
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bath can be used if dissolution is slow, but avoid overheating.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store the
aliquots at -80°C for up to 6 months.[1]

3.2 Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol details the dilution of the high-concentration stock solution to a final working

concentration for in vitro experiments.

Materials:

100 mM RP-001 hydrochloride stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile conical tubes or microcentrifuge tubes

Pipettors and sterile, filtered pipette tips
Procedure:

e Thawing: Remove one aliquot of the 100 mM stock solution from the -80°C freezer and thaw

it at room temperature.

o Calculation (Dilution): Use the M1V1 = M2V2 formula to determine the volume of stock
solution needed. For example, to prepare 1 mL of a 100 uM working solution:

o

M1 = 100 mM (stock concentration)

V1 = Volume of stock to be determined

[¢]

[¢]

M2 =100 uM = 0.1 mM (desired final concentration)

[e]

V2 =1 mL (desired final volume)

o

(100 mM) * V1 = (0.1 mM) * (1 mL)
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o V1=0.001mL=1pL

 Dilution: Add 999 pL of the desired sterile cell culture medium or buffer to a new sterile tube.
Add 1 pL of the 100 mM stock solution to the medium.

o Note: To ensure accuracy for small volumes, it is recommended to perform serial dilutions.
For instance, first dilute the stock 1:100 (e.g., 2 pL stock in 198 pL medium to get 1 mM),
then dilute this intermediate solution 1:10 to reach the final 100 uM concentration.

e Mixing and Use: Gently pipette up and down or vortex briefly to ensure the working solution
is homogeneous. Use the freshly prepared working solution immediately for your experiment.
Ensure the final concentration of DMSO in the culture medium is non-toxic to the cells
(typically <0.1%).

Visualizations

4.1 Experimental Workflow: RP-001 Hydrochloride Solution Preparation
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Caption: Workflow for preparing and storing RP-001 HCI solutions.
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4.2 Simplified Signaling Pathway of RP-001 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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